4-(N,N-dimethylsulfamoyl)-N-(4-ethylbenzo[d]thiazol-2-yl)benzamide

• IUPAC Name: 4-(dimethylsulfamoyl)-N-(4-ethyl-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C18H19N3O3S2/c1-4-12-6-5-7-15-16(12)19-18(25-15)20-17(22)13-8-10-14(11-9-13)26(23,24)21(2)3/h5-11H,4H2,1-3H3,(H,19,20,22)
• InChI Key: VWQYNJBOPMMDPC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2C(=CC=C1)SC(=N2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C
• Molecular Formula: C18H19N3O3S2
• Molecular Weight: 389.5 g/mol

Description

4-(N,N-dimethylsulfamoyl)-N-(4-ethylbenzo[d]thiazol-2-yl)benzamide, also known as DMSB, is a chemical compound that has been widely used in scientific research. It belongs to the class of sulfonamide compounds and has shown promising results in various studies.

Scientific Research Applications

Anticancer and Antibacterial Applications

• Anticancer Agents: Compounds with structural similarities to 4-(N,N-dimethylsulfamoyl)-N-(4-ethylbenzo[d]thiazol-2-yl)benzamide have been designed and synthesized for evaluation against various cancer cell lines, showing moderate to excellent anticancer activity. For example, a series of substituted benzamides exhibited significant anticancer activity against breast, lung, colon, and ovarian cancer cell lines, outperforming reference drugs in some cases (Ravinaik et al., 2021).
• Antibacterial Agents: Novel analogs of benzothiazole-substituted compounds have demonstrated promising antibacterial activity, especially against Staphylococcus aureus and Bacillus subtilis, without showing cytotoxicity to mammalian cell lines, indicating their potential as antibacterial agents (Palkar et al., 2017).

Corrosion Inhibition

• Corrosion Inhibitors: Benzothiazole derivatives have been studied for their effectiveness as corrosion inhibitors for carbon steel in acidic environments, showing high inhibition efficiencies and suggesting potential industrial applications in corrosion protection (Hu et al., 2016).

Enzyme Inhibition and Molecular Docking Studies

• Enzyme Inhibition: Schiff bases derived from sulfamethoxazole and sulfisoxazole have been synthesized and evaluated for their inhibition effects on various enzymes, showing potential as enzyme inhibitors with implications in medical and biochemical research (Alyar et al., 2019).